Cas no 2271349-56-3 (O1-tert-butyl O4-ethyl (3S,4S)-3-hydroxypiperidine-1,4-dicarboxylate)

• Product Name: O1-tert-butyl O4-ethyl (3S,4S)-3-hydroxypiperidine-1,4-dicarboxylate
• CAS No: 2271349-56-3
• MF: C₁₃H₂₃NO₅
• MW: 273.33
• CID: 5096573
• PubChem ID: 86335877
• Update Time: 2025-05-23

O1-tert-butyl O4-ethyl (3S,4S)-3-hydroxypiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• O1-tert-butyl O4-ethyl (3S,4S)-3-hydroxypiperidine-1,4-dicarboxylate
• 1,4-Piperidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) 4-ethyl ester, (3S,4S)-
• (3S,4S)-1-tert-butyl 4-ethyl 3-hydroxypiperidine-1,4-dicarboxylate
• 1-tert-butyl 4-ethyl (3S,4S)-3-hydroxypiperidine-1,4-dicarboxylate
• 71233-28-8
• 1-(tert-Butyl) 4-ethyl (3S,4S)-3-hydroxypiperidine-1,4-dicarboxylate
• Ethyl (3S,4S)-1-Boc-3-hydroxypiperidine-4-carboxylate
• MFCD34622993
• PS-20755
• E88525
• Ethyl cis-1-Boc-3-hydroxypiperidine-4-carboxylate
• 2271349-56-3
• starbld0003451

• Inchi： 1S/C13H23NO5/c1-5-18-11(16)9-6-7-14(8-10(9)15)12(17)19-13(2,3)4/h9-10,15H,5-8H2,1-4H3/t9-,10+/m0/s1
• InChI Key： AKHBRSJRXLGZJK-VHSXEESVSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](C(OCC)=O)[C@H](O)C1

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.1Ų

Additional information on O1-tert-butyl O4-ethyl (3S,4S)-3-hydroxypiperidine-1,4-dicarboxylate

Introduction to O1-tert-butyl O4-ethyl (3S,4S)-3-hydroxypiperidine-1,4-dicarboxylate (CAS No. 2271349-56-3)

The compound O1-tert-butyl O4-ethyl (3S,4S)-3-hydroxypiperidine-1,4-dicarboxylate, identified by its CAS number 2271349-56-3, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, featuring a piperidine core with specific stereochemistry and functional groups, has garnered considerable attention for its potential applications in drug discovery and therapeutic development. The compound's unique configuration, particularly the presence of (3S,4S) stereochemistry and the interplay between its tert-butyl and ethyl substituents, makes it a promising candidate for further exploration in biochemical pathways and pharmacological interactions.

Recent studies have highlighted the importance of chiral piperidine derivatives in medicinal chemistry due to their ability to mimic natural amino acids and interact selectively with biological targets. The (3S,4S)-configuration of O1-tert-butyl O4-ethyl (3S,4S)-3-hydroxypiperidine-1,4-dicarboxylate is particularly noteworthy, as it aligns with the stereochemical requirements of several key enzymes and receptors involved in metabolic and signaling pathways. This specificity has led researchers to investigate its role in modulating these pathways, potentially offering novel therapeutic strategies for a range of diseases.

The tert-butyl group at the O1 position introduces steric hindrance, which can influence the compound's solubility and binding affinity. In contrast, the ethyl group at the O4 position enhances lipophilicity, allowing for better membrane penetration. These properties are critical in determining the compound's pharmacokinetic profile and overall efficacy. Preliminary computational studies suggest that this balance between hydrophobicity and hydrophilicity may optimize its interaction with biological targets while minimizing off-target effects.

Moreover, the hydroxypiperidine moiety in this compound plays a crucial role in its biochemical interactions. Hydroxyl groups are known to participate in hydrogen bonding, a key mechanism for molecular recognition in biological systems. The presence of this group at the 3-position not only influences the compound's conformation but also enhances its potential to engage with polar residues in protein binding pockets. This feature has been leveraged in designing molecules that exhibit high selectivity for specific therapeutic targets.

In the context of current pharmaceutical research, O1-tert-butyl O4-ethyl (3S,4S)-3-hydroxypiperidine-1,4-dicarboxylate stands out as a versatile scaffold for developing new drugs. Its unique structural features have been explored in several preclinical studies aimed at identifying novel inhibitors and agonists for enzymes such as kinases and proteases. These enzymes are often implicated in diseases like cancer, inflammation, and neurodegeneration. By targeting these enzymes with high precision, researchers hope to develop treatments that are more effective and have fewer side effects compared to existing therapies.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and enantioselectivity. The use of chiral auxiliaries or catalysts is essential to achieve the desired (3S,4S) stereochemistry, which is critical for biological activity. Advances in catalytic methods have made it possible to produce such complex molecules more efficiently and cost-effectively, paving the way for large-scale synthesis and further research.

Recent breakthroughs in drug discovery technologies have enabled researchers to rapidly screen large libraries of compounds for biological activity. High-throughput screening (HTS) combined with structure-based drug design has been instrumental in identifying promising candidates like O1-tert-butyl O4-ethyl (3S,4S)-3-hydroxypiperidine-1,4-dicarboxylate. These technologies allow for the rapid assessment of thousands of compounds against various biological targets, significantly accelerating the drug development process.

The potential applications of this compound extend beyond traditional small-molecule drugs. Its unique structural features make it an attractive candidate for developing biologics such as peptidomimetics or protein-protein interaction inhibitors. By leveraging its piperidine core and functional groups, researchers can design molecules that mimic natural biomolecules while offering improved stability and bioavailability.

In conclusion,O1-tert-butyl O4-ethyl (3S,4S)-3-hydroxypiperidine-1,4-dicarboxylate represents a significant advancement in medicinal chemistry with broad implications for drug discovery and therapeutic development. Its unique stereochemistry, functional groups, and pharmacokinetic properties make it a promising candidate for further exploration. As research continues to uncover new applications for this compound,it is likely to play an important role in addressing some of the most challenging diseases faced by humanity today.